Menthyl methacrylate

• CAS No.: 46700-94-1
• Molecular Formula: C14H24O2
• Molecular Weight: 224.34 g/mol
• IUPAC Name: (5-methyl-2-propan-2-ylcyclohexyl) 2-methylprop-2-enoate
• InChI: InChI=1S/C14H24O2/c1-9(2)12-7-6-11(5)8-13(12)16-14(15)10(3)4/h9,11-13H,3,6-8H2,1-2,4-5H3
• InChI Key: VYPRXWXGLLURNB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C(C1)OC(=O)C(=C)C)C(C)C

Description

Menthyl methacrylate is a useful research compound. Its molecular formula is C14H24O2 and its molecular weight is 224.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

24 g of methacrylic acid, 31 g of menthol and 15 g of p-toluenesulfonic acid in 500 mL of toluene were heated under reflux at a oil temperature of 150° C. for 19 h. Subsequently, the reaction mixture was quenched by the addition of salt saturated sodium bicarbonate, solution. The mixture was extracted with ether, the organic layers were combined and washed with salt saturated sodium bicarbonate solution and then with an aqueous solution of sodium hydroxide, salt saturated ammonium chloride solution, then dried over salt saturated brine and sodium sulfate anhydrous. Finally, the resultant oily product was evaporated under reduced pressure to obtain menthyl methacrylate.